Overcoming the problem of insolubility to controllably synthesize AuCo alloy as a high performance electrocatalyst for the oxygen reduction reaction†
New Journal of Chemistry Pub Date: 2023-11-06 DOI: 10.1039/D3NJ04055K
Abstract
AuCo alloys were prepared by magnetron sputtering for the first time without considering the insolubility on the phase diagram. The electronic effect between Au and Co can change the oxygen adsorption energy and the ORR activity. The ORR activity of the Au46Co54 alloy electrode not only exceeded that of Au, but also exceeded that of Pt in basic solution.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 175696-73-8
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CAS no.: 1467-16-9
